[2-(Pyridin-4-yl)ethyl]boronic acid

Catalog No.
S15911501
CAS No.
M.F
C7H10BNO2
M. Wt
150.97 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
[2-(Pyridin-4-yl)ethyl]boronic acid

Product Name

[2-(Pyridin-4-yl)ethyl]boronic acid

IUPAC Name

2-pyridin-4-ylethylboronic acid

Molecular Formula

C7H10BNO2

Molecular Weight

150.97 g/mol

InChI

InChI=1S/C7H10BNO2/c10-8(11)4-1-7-2-5-9-6-3-7/h2-3,5-6,10-11H,1,4H2

InChI Key

DDPDXECXPGWTEH-UHFFFAOYSA-N

Canonical SMILES

B(CCC1=CC=NC=C1)(O)O

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

151.0804587 g/mol

Monoisotopic Mass

151.0804587 g/mol

Heavy Atom Count

11

Dates

Last modified: 08-15-2024

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